N-[2-[2-(difluoromethoxy)phenyl]ethyl]thiomorpholine-4-carboxamide

• IUPAC Name: N-[2-[2-(difluoromethoxy)phenyl]ethyl]thiomorpholine-4-carboxamide
• InChI: InChI=1S/C14H18F2N2O2S/c15-13(16)20-12-4-2-1-3-11(12)5-6-17-14(19)18-7-9-21-10-8-18/h1-4,13H,5-10H2,(H,17,19)
• InChI Key: JCQCYKNZQZBJCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(=O)NCCC2=CC=CC=C2OC(F)F
• Molecular Formula: C14H18F2N2O2S
• Molecular Weight: 316.37 g/mol

Description

N-[2-[2-(difluoromethoxy)phenyl]ethyl]thiomorpholine-4-carboxamide, also known as Difluoromethoxyphenyl-Ethyl-Thiomorpholine-Carboxamide (DFTC), is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. DFTC is a thiomorpholine derivative that has been synthesized and studied for its biological activity.

Mechanism of Action

The exact mechanism of action of DFTC is not fully understood. However, it has been proposed that DFTC may exert its biological activity through modulation of G protein-coupled receptors or through inhibition of enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects
Studies have shown that DFTC exhibits antiproliferative activity against cancer cells, with IC50 values in the micromolar range. Additionally, DFTC has been shown to modulate the activity of G protein-coupled receptors, which are involved in a wide range of physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using DFTC in lab experiments is its potential as a lead compound for the development of anticancer drugs. Additionally, DFTC has been shown to exhibit activity against a wide range of cancer cell lines, making it a promising candidate for further study. However, one limitation of using DFTC in lab experiments is its relatively low potency compared to other anticancer agents.

Future Directions

There are several future directions for the study of DFTC. One direction is the development of more potent analogs of DFTC for use as anticancer agents. Additionally, further study is needed to fully understand the mechanism of action of DFTC and its potential as a modulator of G protein-coupled receptors. Finally, the development of new synthetic methods for the production of DFTC and its analogs may lead to more efficient and cost-effective production of these compounds.

Synthesis Methods

The synthesis of DFTC involves the reaction of 2-(difluoromethoxy)benzaldehyde with thiomorpholine-4-carboxylic acid in the presence of a coupling agent. The resulting compound is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

DFTC has been studied for its potential applications in drug discovery and development. It has been shown to exhibit antiproliferative activity against cancer cells and has been proposed as a potential lead compound for the development of anticancer drugs. Additionally, DFTC has been studied for its potential as a modulator of G protein-coupled receptors, which are important targets for drug development.